Cas no 1416713-75-1 (4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1416713-75-1
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• MDL: MFCD22689766
• CID: 4782235
• Update Time: 2025-10-28

4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• ClC1=C2C(=NC=C1)N(N=C2)C2OCCCC2

• MDL： MFCD22689766
• Inchi： 1S/C11H12ClN3O/c12-9-4-5-13-11-8(9)7-14-15(11)10-3-1-2-6-16-10/h4-5,7,10H,1-3,6H2
• InChI Key： ULRKBFBLLHKDBX-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C=NN2C1CCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9

Additional information on 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine

Introduction to 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416713-75-1)

4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1416713-75-1, belongs to the class of pyrazolo[3,4-b]pyridine derivatives, which are known for their diverse pharmacological effects. The presence of a chloro substituent and a tetrahydro-2H-pyran ring in its molecular structure contributes to its distinctive chemical profile, making it a promising candidate for further exploration in medicinal chemistry.

The tetrahydro-2H-pyran-2-yl moiety in the compound's name is particularly noteworthy, as it introduces a cyclic ether functionality that can influence both the solubility and metabolic stability of the molecule. This feature is crucial in drug design, as it can enhance bioavailability and reduce toxicity. Additionally, the chloro group at the 4-position of the pyrazolo[3,4-b]pyridine core is a common pharmacophore in many bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors.

Recent studies have highlighted the significance of pyrazolo[3,4-b]pyridine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer applications. The structural motif of 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine aligns well with this trend, suggesting potential therapeutic benefits that warrant further investigation.

In particular, the combination of the tetrahydro-2H-pyran ring and the chloro substituent may confer unique electronic and steric properties to the molecule. These properties could be exploited to optimize interactions with biological targets, thereby enhancing drug efficacy. For instance, computational studies have indicated that such structural features can improve binding affinity to certain enzymes involved in disease pathways.

The synthesis of 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the pyrazolo[3,4-b]pyridine core, followed by functionalization with the tetrahydro-2H-pyran moiety and introduction of the chloro group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical research.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research suggests that derivatives of pyrazolo[3,4-b]pyridine exhibit significant therapeutic potential across multiple disease areas. For example, studies have demonstrated that certain analogs can modulate inflammatory responses by inhibiting key signaling pathways. The structural features of 4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine make it a valuable scaffold for designing molecules with enhanced pharmacological properties.

The impact of these structural features on biological activity has been further explored through structure-activity relationship (SAR) studies. These investigations have revealed that subtle modifications around the pyrazolo[3,4-b]pyridine core can significantly alter potency and selectivity. The presence of both the tetrahydro-2H-pyran ring and the chloro substituent appears to synergize effectively, leading to compounds with improved pharmacokinetic profiles.

In conclusion,4-Chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416713-75-1) represents a promising candidate for further pharmaceutical development. Its unique structural composition and demonstrated biological activity make it an attractive molecule for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover new applications for this class of compounds,4-Chloro-1-(tetrahydro-2H-pyran-2-yll)-1H-pyrazolo[3,4-b]pyridine is poised to play a significant role in addressing critical health challenges.